Cas no 1286705-38-1 (1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide
• CAS No: 1286705-38-1
• MF: C₁₇H₁₃ClN₄O₃S
• MW: 388.828120946884
• CID: 6174959
• PubChem ID: 49736481
• Update Time: 2025-07-01

1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide
• VU0528560-1
• 1286705-38-1
• 1-(4-chlorophenyl)-5-oxo-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-3-carboxamide
• 1-(4-chlorophenyl)-5-oxo-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)pyrrolidine-3-carboxamide
• AKOS024527935
• 1-(4-chlorophenyl)-5-oxo-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-3-carboxamide
• F5945-0189

• Inchi： 1S/C17H13ClN4O3S/c18-12-1-3-13(4-2-12)22-8-11(7-14(22)23)15(24)19-17-21-20-16(25-17)10-5-6-26-9-10/h1-6,9,11H,7-8H2,(H,19,21,24)
• InChI Key： BCCKCMWHXMLZKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C(NC2=NN=C(C3=CSC=C3)O2)=O)C1)=O

Computed Properties

• Exact Mass: 388.0396892g/mol
• Monoisotopic Mass: 388.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide

Introduction to 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide (CAS No. 1286705-38-1)

The compound 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide, identified by its CAS number 1286705-38-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a pyrrolidine core with a thiophene substituent, linked to an oxadiazole ring system. The presence of a 4-chlorophenyl group and a 5-(thiophen-3-yl) moiety introduces unique electronic and steric properties, making it a promising candidate for further pharmacological exploration.

Recent research in the area of heterocyclic compounds has highlighted the importance of structural diversity in drug discovery. The oxadiazole scaffold, in particular, has been extensively studied for its potential as an antimicrobial and anti-inflammatory agent. The incorporation of a pyrrolidine ring into this framework enhances the molecule's complexity and may contribute to improved binding affinity to biological targets. This compound exemplifies the growing interest in designing molecules with multiple pharmacophoric sites to achieve synergistic effects.

The N-substituent at the 5-position of the oxadiazole ring is another critical feature that warrants attention. In medicinal chemistry, such substitutions often modulate metabolic stability and bioavailability. The thiophen-3-yl group not only adds to the molecular complexity but also introduces sulfur atoms, which are known to participate in various biochemical interactions. These interactions could be leveraged to enhance the compound's interaction with biological receptors or enzymes.

Current studies in medicinal chemistry emphasize the role of computational modeling in predicting biological activity. The structural features of 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide have been subjected to molecular docking simulations to evaluate its potential binding affinity to target proteins. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such findings align with the broader goal of developing novel therapeutics for chronic inflammatory diseases.

The pyrrolidine carboxamide moiety at the 3-position of the molecule is another key structural element. Carboxamides are well-known pharmacophores that can form hydrogen bonds with biological targets, enhancing binding interactions. The specific arrangement of atoms in this region may contribute to selective binding, reducing off-target effects. This aspect is particularly important in drug development, where selectivity is a critical factor for ensuring therapeutic efficacy and safety.

Advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpyrrolidine-3-carboxamide. Modern synthetic routes often involve multi-step reactions that introduce specific functional groups while maintaining high regioselectivity. The ability to precisely control molecular architecture allows chemists to fine-tune properties such as solubility, stability, and bioavailability. These advancements are crucial for translating promising chemical entities into viable drug candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in developing novel agrochemicals and materials science applications due to its unique structural features. The combination of aromatic rings and heterocyclic systems makes it a versatile building block for further chemical modifications. Such versatility is highly valued in industrial applications where tailored molecular properties are required.

In conclusion, 1-(4-chlorophenyl)-5-oxo-N-5-(thiophen-3-y l)-1,3,4-o xadiazol -2 -y lpy rrolidine -3 -carboxamide (CAS No. 1286705 -38 -1) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable scaffold for further exploration in drug discovery and related fields. As research continues to uncover new applications for complex organic molecules, compounds like this one will undoubtedly play a significant role in shaping future therapeutic strategies.